3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 2-methyl-3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• InChI: InChI=1S/C19H21NO4/c1-12-15(9-6-10-16(12)17(21)22)13-7-5-8-14(11-13)20-18(23)24-19(2,3)4/h5-11H,1-4H3,(H,20,23)(H,21,22)
• InChI Key: BEAHIEZGFDFFEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)NC(=O)OC(C)(C)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% (3-BOC-APMBA) is a versatile chemical compound that has been used for a variety of applications in scientific research. It is a useful reagent for organic synthesis and has been used in a variety of biochemical and physiological studies. 3-BOC-APMBA is a white, crystalline solid with a melting point of 117-119°C. It is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO).

Scientific Research Applications

3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent for organic synthesis, as a substrate for enzyme studies, and as a tool for studying the interactions between proteins and small molecules. It has also been used to study the structure and function of enzymes, as well as to investigate the effects of drugs on enzyme activity.

Mechanism of Action

The mechanism of action of 3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% is not fully understood. It is believed to interact with enzymes through a covalent bond, which is formed when the compound binds to the active site of the enzyme. This binding causes a conformational change in the enzyme, which in turn affects its activity.
Biochemical and Physiological Effects
3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% has been used to study the effects of drugs on enzyme activity. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. It has also been used to study the effects of drugs on cell signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% in laboratory experiments is its high purity and stability. It is also relatively easy to synthesize, and can be stored in aqueous solutions. However, it is important to note that 3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% is a highly toxic compound and should be handled with care.

Future Directions

The use of 3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% in scientific research is expected to increase in the future. It could be used to study the effects of drugs on enzymes and cell signaling pathways, as well as to investigate the structure and function of proteins. It could also be used to study the interactions between small molecules and proteins, as well as to study the effects of drugs on gene expression. Additionally, 3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% could be used in drug design and development, as well as to study the effects of drugs on cancer cells.

Synthesis Methods

3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95% can be synthesized using a two-step process. The first step involves the reaction of 3-bromo-2-methylbenzoic acid with 2,2,2-trifluoroethylamine in the presence of a base, such as sodium hydroxide. This reaction produces a trifluoromethylated intermediate, which is then reacted with 3-aminophenol in the presence of a base, such as potassium carbonate. The reaction is then quenched with aqueous hydrochloric acid to produce 3-(3-BOC-Aminophenyl)-2-methylbenzoic acid, 95%.